Cas no 329317-08-0 (1H-1,4-Diazepine, 5-(heptafluoropropyl)-2,3-dihydro-7-phenyl-)

• Product name: 1H-1,4-Diazepine, 5-(heptafluoropropyl)-2,3-dihydro-7-phenyl-
• CAS No: 329317-08-0
• MF: C₁₄H₁₁F₇N₂
• MW: 340.239367723465
• CID: 1458845

1H-1,4-Diazepine, 5-(heptafluoropropyl)-2,3-dihydro-7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, 5-(heptafluoropropyl)-2,3-dihydro-7-phenyl-
• 1H-1,4-Diazepine, 5-(1,1,2,2,3,3,3-heptafluoropropyl)-2,3-dihydro-7-phenyl-

• Inchi： 1S/C14H11F7N2/c15-12(16,13(17,18)14(19,20)21)11-8-10(22-6-7-23-11)9-4-2-1-3-5-9/h1-5,8,22H,6-7H2
• InChI Key： DGFKGTOZUFKMHQ-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=CC(C(F)(F)C(F)(F)C(F)(F)F)=NCC1

Computed Properties

• Exact Mass: 340.08113

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Melting Point: 75-76 °C
• Boiling Point: 293.6±40.0 °C(Predicted)
• PSA: 24.39
• pka: 9.66±0.20(Predicted)